molecular formula C17H29P B8501757 Di-tert-butyl(2,4,6-trimethylphenyl)phosphane CAS No. 578763-02-7

Di-tert-butyl(2,4,6-trimethylphenyl)phosphane

Cat. No.: B8501757
CAS No.: 578763-02-7
M. Wt: 264.4 g/mol
InChI Key: ULAQEBGWAPXHGX-UHFFFAOYSA-N
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Description

Di-tert-butyl(2,4,6-trimethylphenyl)phosphane is a useful research compound. Its molecular formula is C17H29P and its molecular weight is 264.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

578763-02-7

Molecular Formula

C17H29P

Molecular Weight

264.4 g/mol

IUPAC Name

ditert-butyl-(2,4,6-trimethylphenyl)phosphane

InChI

InChI=1S/C17H29P/c1-12-10-13(2)15(14(3)11-12)18(16(4,5)6)17(7,8)9/h10-11H,1-9H3

InChI Key

ULAQEBGWAPXHGX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)P(C(C)(C)C)C(C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 300 ml four-necked flask thoroughly purged with nitrogen, 20 ml of tetrahydrofuran, 9.0 g (0.05 mol) of di-tert-butylphosphinous chloride and 0.05 g (0.0005 mol (corresponding to 1% by mol)) of copper(I) chloride were placed. To the contents of the flask, a Grignard reagent solution previously prepared from 14.9 g (0.075 mol) of mesityl bromide and 2.2 g (0.090 mol) of metallic magnesium in 100 ml of tetrahydrofuran was dropwise added over a period of 1 hour at 50° C. After the dropwise addition was completed, stirring was conducted under reflux at 73° C. for 4 hours. After the temperature of the reaction solution was returned to room temperature, 40 ml of toluene and 30 ml of a 5% sulfuric acid aqueous solution were added to the reaction solution to perform liquid separation. Then, the organic layer was washed with water and dried over anhydrous sodium sulfate. After the solvent was distilled off under reduced pressure, a small amount of MeOH was added, and the whole system was cooled to −30° C. to precipitate solids. The solids were filtered off to obtain 11.9 g (purity: 97.5%) of the aimed di-tert-butyl(2,4,6-trimethylphenyl)phosphine as white solids. The yield was 88.0%. Melting point: 36-37° C.
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
14.9 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Name
copper(I) chloride
Quantity
0.05 g
Type
catalyst
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
solvent
Reaction Step Three

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